Structure-property relationships were investigated in a series of newly synthesized tetraphenyl pyrroles with benzonitrile substituents. Substitution at position 3 was found to be the breaking point for enhancing their intramolecular charge transfer character and two-photon absorption ability. In contrast, substitution at position 2 proved essential for obtaining bright-blue dual-state-emissive materials with large photoluminescence yields in solution and the solid state.

Herein we report on a non-approximative analysis of delayed fluorescence and study the triplet-triplet annihilation process of the PtOEP/9,10-DPA and PdOEP/9,10-DPA sensitizer/acceptor pairs in different solvents (THF, DMSO and toluene).

Water-soluble dyes based on perylene diimide molecules were employed as molecular catalysts for the light-induced conversion of dissolved oxygen to hydrogen peroxide. Improved photocatalytic efficiency was achieved by using quaternary ammonium solubilizing units on the perylene diimide core and with selection of sacrificial electron donors.

The idea of incorporating a novel counter anion group with the organic stilbazolium cation (C16H19N2+) yields a new third harmonic generation active single crystal of 4-[2-(4-Dimethylamino-phenyl)-vinyl]-1-methyl-pyridinium 2-Nitroaniline-4-sulfonate (DSNA). The slow evaporation solution growth technique is employed to obtain DSNA crystals, whose nonlinear responses are analyzed through a continuous wave laser Z scan experiment. The thermally induced strong reverse saturation absorption and self-defocusing behaviour of DSNA crystal infers the aptness of the material as an optical limiting device. Optical characterization outcomes imply that the lower absorption edge falls in the visible region (530 nm), with a broad transparency range of 0.53 to 1 μm. Exploration of other optical constants, extinction coefficient (k = 10-4), emission wavelength (620 nm – red light), optical (σopt = 1010 Ωm-1) and electrical conductivity (σelc = 1011 Ωm-1) also concludes that DSNA crystal is a possible applicant for optoelectronic devices. The various bonds and corresponding lengths and angles involved in the formation of DSNA ionic crystal are evaluated by means of the Single Crystal X-Ray Diffraction (SCXRD) technique. Linear and nonlinear optical property findings undoubtedly affirm that the titular DSNA crystal is an effectual Nonlinear Optical (NLO) crystal.

Mott−Schottky (M−S) measurements were conducted to clarify the energy position of the surface states on hematite. A plateau in an M−S curve is associated with surface states. However, a plateau was not observed after In2O3 loading, which supported the hypothesis that In2O3 passivates the defect surface states of hematite.

“A strongly deep-blue fluorescent emitter can be obtained by a one-pot bromine-lithium exchange borylation–Suzuki (BLEBS) sequence. Quantum chemical calculations indicate a balanced locally and charge-transfer (HLCT) excited state, responsible for the high quantum yield close to unity in various solvents. The emitter was employed in an OLED device revealing an EQE (external quantum efficiency) of 2%…” This and more about the story behind the front cover can be found in the Research Article at 10.1002/cptc.202200265.

That's radical: An efficient method is developed for the photoinduced generation of the smallest odd alternant polyaromatic hydrocarbon phenalenyl (PLY) based radical species. The radical species is applied in the development of redox catalysis for reductive C−C coupling reactions such as reductive pinacol coupling and reductive alkylation of terminal aryl alkynes.

Sweet as sugar: Herein, we report a structural, photobiological, and photophysical investigation of novel glycosylated chlorins. The cytotoxicity and photodynamic therapy (PDF) effects were studied in rat (AY-27) and human (T24) cell lines. Additionally, the photophysical properties including excited triplet states were investigated using transient absorption spectroscopy. Results on steady-state and transient singlet oxygen phosphorescence at 1275 nm are presented.

“Unlike light-matter coupling, vibrational strong coupling can even occur in the dark, for example, inside a Fabry-Pérot cavity, which can strongly couple with any vibration mode of molecules by simply tuning the distance between two gold-coated parallel mirrors. Upon strong coupling with the stretching vibration mode of O-H-containing molecules, e.g., water, ATP, enzymes, their reaction activities undergo dramatic changes. This work demonstrates how the important bioreaction ATP hydrolysis can be manipulated in the dark using a conventional optical cavity. The maximum acceleration reaches up to one order of magnitude…” This and more about the story behind the front cover can be found in the Research Article at 10.1002/cptc.202200330.

BODIPY-perylene nonorthogonal dyad forms three kinds of triplet species through SOCT-ISC and SO-ISC mechanism. All three kinds of triplet species participate in energy transfer to annihilator molecules. Two annihilator molecules produce one anti-Stokes shifted photon. The presence of iodine on dyad offers 2.6× faster ISC and 8.4× higher upconversion yield.